Cas no 112318-09-9 (3-Cyclopentene-1,2-diol,5-(6-amino-9H-purin-9-yl)-, (1R,2S,5S)-rel-)

3-Cyclopentene-1,2-diol,5-(6-amino-9H-purin-9-yl)-, (1R,2S,5S)-rel- structure
112318-09-9 structure
Product Name:3-Cyclopentene-1,2-diol,5-(6-amino-9H-purin-9-yl)-, (1R,2S,5S)-rel-
CAS No:112318-09-9
MF:C10H11N5O2
MW:233.226640939713
CID:139517
PubChem ID:1468
Update Time:2025-04-19

3-Cyclopentene-1,2-diol,5-(6-amino-9H-purin-9-yl)-, (1R,2S,5S)-rel- Chemical and Physical Properties

Names and Identifiers

    • 3-Cyclopentene-1,2-diol,5-(6-amino-9H-purin-9-yl)-, (1R,2S,5S)-rel-
    • 5-(6-aminopurin-9-yl)cyclopent-3-ene-1,2-diol
    • 9-(2',3'-dihydroxycyclopent-4'-enyl)adenine
    • 3-Cyclopentene-1,2-diol, 5-(6-amino-9H-purinyl-9-yl)-, (1alpha,2alpha,5beta)-
    • 5-(6-amino-9H-purin-9-yl)cyclopent-3-ene-1,2-diol
    • 5'-Dhca
    • 5'-Norneplanocin A
    • 9-(2',trans-3'-Dihydroxycyclopent-4'-enyl)adenine
    • DHCeA
    • TTDHC
    • DTXSID20920731
    • 112318-09-9
    • SCHEMBL630675
    • 3-Cyclopentene-1,2-diol,5-(6-amino-9H-purin-9-yl)-,(1R,2S,5S)-rel
    • PD041906
    • Inchi: 1S/C10H11N5O2/c11-9-7-10(13-3-12-9)15(4-14-7)5-1-2-6(16)8(5)17/h1-6,8,16-17H,(H2,11,12,13)
    • InChI Key: RQPALADHFYHEHK-UHFFFAOYSA-N
    • SMILES: OC1C(C=CC1N1C=NC2C(N)=NC=NC1=2)O

Computed Properties

  • Exact Mass: 233.09143
  • Monoisotopic Mass: 233.091275
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.9
  • Topological Polar Surface Area: 110

Experimental Properties

  • Density: 1.87
  • Boiling Point: 556.8°Cat760mmHg
  • Flash Point: 290.6°C
  • Refractive Index: 1.896
  • PSA: 110.08
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